![molecular formula C14H7F3N2OS B2919058 N-(4,6-difluorobenzo[d]thiazol-2-yl)-2-fluorobenzamide CAS No. 797005-28-8](/img/structure/B2919058.png)
N-(4,6-difluorobenzo[d]thiazol-2-yl)-2-fluorobenzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
Molecular Structure Analysis
The molecular structure of similar compounds has been studied . For example, systematic structure-activity relationship studies led to the discovery of compound Ip, N-(1-((4,6-difluorobenzo[d]thiazol-2-yl)thio)propan-2-yl)-3-(difluoromethyl)-N-methoxy-1-methyl-1H-pyrazole-4-carboxamide . The molecular simulation studies suggested that hydrophobic interactions were the primary driving forces between ligands and SDH .Scientific Research Applications
Antimicrobial Activity
Research on derivatives of N-(4,6-difluorobenzo[d]thiazol-2-yl)-2-fluorobenzamide has indicated promising antimicrobial properties. Synthesized compounds bearing the fluorine atom in specific positions on the benzoyl group have demonstrated significant activity against a range of Gram-positive and Gram-negative bacteria, as well as fungi. The presence of the fluorine atom has been highlighted as crucial for enhancing the antimicrobial effectiveness of these compounds (Desai, Rajpara, & Joshi, 2013).
Antibacterial and Antitumor Properties
Further investigations into 2,6-difluorobenzamides have explored their ability to inhibit key proteins involved in bacterial cell division, suggesting a potential application as antibacterial drugs. These studies have developed novel compounds with significant antibacterial activity, particularly against Staphylococcus aureus and Bacillus subtilis, indicating the potential for developing new antibacterial agents from this chemical class (Straniero et al., 2023). In addition to antibacterial properties, certain fluorinated benzothiazoles derived from this compound have shown potent cytotoxic activity against human breast cancer cell lines, suggesting a role in antitumor treatments (Hutchinson et al., 2001).
Fluorination Techniques and Chemical Synthesis
Research has also focused on the development of fluorination techniques using N-(4,6-difluorobenzo[d]thiazol-2-yl)-2-fluorobenzamide derivatives. These studies have contributed to the field of synthetic chemistry by exploring mild, amide-directed fluorination of various C-H bonds, showcasing the compound's utility in facilitating selective fluorination reactions (Groendyke, AbuSalim, & Cook, 2016).
Photovoltaic and Material Science Applications
In material science, modifications of the compound's structure have been explored for their effects on the properties of conjugated polymers, indicating its relevance in the development of materials with improved light absorbance, thermal stability, and photovoltaic efficiency (Yuan et al., 2017).
properties
IUPAC Name |
N-(4,6-difluoro-1,3-benzothiazol-2-yl)-2-fluorobenzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H7F3N2OS/c15-7-5-10(17)12-11(6-7)21-14(18-12)19-13(20)8-3-1-2-4-9(8)16/h1-6H,(H,18,19,20) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BSTMSISRQUKEPI-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C(=C1)C(=O)NC2=NC3=C(C=C(C=C3S2)F)F)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H7F3N2OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
308.28 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(4,6-difluoro-1,3-benzothiazol-2-yl)-2-fluorobenzamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.